Cas no 898784-05-9 (2-(3-Chlorophenyl)-4'-iodoacetophenone)

• Product Name: 2-(3-Chlorophenyl)-4'-iodoacetophenone
• CAS No: 898784-05-9
• MF: C₁₄H₁₀ClIO
• MW: 356.586075305939
• CID: 994281
• PubChem ID: 24723903
• Update Time: 2025-06-25

2-(3-Chlorophenyl)-4'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-1-(4-iodophenyl)ethanone
• 2-(3-CHLOROPHENYL)-4'-IODOACETOPHENONE
• 2-(2,5-DIFLUOROBENZOYL)PYRIDINE
• DTXSID40642302
• AKOS010054460
• 2-(3-Chlorophenyl)-1-(4-iodophenyl)ethan-1-one
• 898784-05-9
• MFCD02260707
• 2-(3-Chlorophenyl)-4'-iodoacetophenone

• MDL： MFCD02260707
• Inchi： 1S/C14H10ClIO/c15-12-3-1-2-10(8-12)9-14(17)11-4-6-13(16)7-5-11/h1-8H,9H2
• InChI Key： REAJFAHMDVZIMI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CC1C=CC=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 355.94600
• Monoisotopic Mass: 355.94649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.37000

Additional information on 2-(3-Chlorophenyl)-4'-iodoacetophenone

2-(3-Chlorophenyl)-4'-iodoacetophenone: A Versatile Compound in Medicinal Chemistry and Organic Synthesis

2-(3-Chlorophenyl)-4'-iodoacetophenone (CAS No. 898784-05-9) is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound features a unique combination of aromatic rings and functional groups, making it a valuable intermediate in the development of pharmaceuticals and bioactive molecules. The 2-(3-Chlorophenyl) and 4'-iodoacetophenone moieties contribute to its structural versatility, enabling it to participate in a wide range of chemical transformations. Recent studies have highlighted its potential applications in drug discovery and functional material design, underscoring its importance in modern chemical research.

As a derivative of acetophenone, 2-(3-Chlorophenyl)-4'-iodoacetophenone exhibits distinct electronic and steric properties compared to its simpler counterparts. The presence of chlorine and iodine atoms in the aromatic ring system introduces significant polarity and reactivity, which are critical for its role in cross-coupling reactions and molecular scaffolding. Researchers have recently explored its utility in the synthesis of heterocyclic compounds, which are often central to the design of bioactive agents. For instance, a 2023 study published in Organic & Biomolecular Chemistry demonstrated how this compound serves as a key precursor in the preparation of quinoline-based derivatives with potent antifungal activity. The 4'-iodo substituent, in particular, facilitates efficient coupling reactions under mild conditions, enhancing its synthetic utility.

The 2-(3-Chlorophyphenyl) group plays a pivotal role in modulating the biological activity of compounds synthesized from 2-(3-Chlorophenyl)-4'-iodoacetophenone. Chlorine substitution on the phenyl ring introduces electron-withdrawing effects, which influence the reactivity of the molecule during functionalization. This property has been leveraged in the development of pharmaceutical intermediates with enhanced metabolic stability and improved pharmacokinetic profiles. A recent paper in MedChemComm (2024) reported the use of this compound in the synthesis of a series of sulfonamide derivatives targeting bacterial resistance mechanisms. The chlorophenyl moiety was found to enhance the binding affinity of the final products to specific bacterial enzymes, highlighting its importance in drug design.

From a synthetic perspective, 2-(3-Chlorophenyl)-4'-iodoacetophenone is a critical building block for the preparation of complex molecules through various methodologies. Its iodinated acetyl group is particularly amenable to nucleophilic substitution reactions, which are widely employed in the synthesis of pharmaceuticals and agrochemicals. A 2023 review in Chemical Reviews emphasized the role of iodinated aromatic compounds in the development of high-throughput screening libraries for drug discovery. The iodoacetophenone functionality enables facile introduction of diverse substituents via S_N2 reactions, expanding the scope of its applications. This adaptability has made it a preferred choice for researchers working on the development of small-molecule therapeutics.

In the context of medicinal chemistry, the 2-(3-Chlorophenyl)-4'-iodoacetophenone scaffold has been explored for its potential to modulate biological targets such as ion channels and G protein-coupled receptors (GPCRs). A 2024 study in Journal of Medicinal Chemistry investigated its role in the synthesis of compounds targeting the TRPV1 receptor, which is implicated in inflammatory pain. The chlorophenyl and iodo groups were found to synergistically enhance the potency of the final products, demonstrating the importance of precise functional group placement in drug design. Such findings underscore the compound's relevance in the development of next-generation therapeutics.

Recent advances in computational chemistry have further expanded the utility of 2-(3-Chlorophenyl)-4'-iodoacetophenone by enabling the prediction of its reactivity and selectivity in various chemical environments. Quantum mechanical calculations have been used to model the electronic distribution of its aromatic rings, providing insights into its behavior during electrophilic and nucleophilic attacks. A 2023 paper in Chemical Science demonstrated how these computational tools can guide the optimization of synthetic routes for complex molecules derived from this compound. This integration of theoretical and experimental approaches has significantly accelerated the discovery of novel compounds with tailored properties.

Looking ahead, the 2-(3-Chlorophenyl)-4'-iodoacetophenone scaffold is poised to play a central role in the development of sustainable chemical processes and green chemistry initiatives. Its ability to participate in mild, selective reactions aligns with the growing emphasis on environmentally friendly synthetic methods. Researchers are actively exploring its use in the synthesis of biodegradable polymers and functional materials, which could have broad applications in biomedical engineering and environmental science. The iodoacetophenone functionality, in particular, offers a versatile platform for the design of stimuli-responsive materials that respond to changes in pH or temperature.

In conclusion, 2-(3-Chlorophenyl)-4'-iodoacetophenone represents a remarkable example of how structural complexity can be harnessed to achieve functional versatility in chemical synthesis. Its unique combination of chlorine, iodine, and aromatic functionalities has enabled its application in diverse fields, from pharmaceutical development to advanced material science. As research continues to uncover new synthetic pathways and biological targets, this compound is likely to remain a cornerstone in the toolkit of medicinal chemists and organic syntheticists.